(E)-4-((furan-2-ylmethyl)sulfonyl)-1-(styrylsulfonyl)piperidine

• IUPAC Name: 4-(furan-2-ylmethylsulfonyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidine
• InChI: InChI=1S/C18H21NO5S2/c20-25(21,15-17-7-4-13-24-17)18-8-11-19(12-9-18)26(22,23)14-10-16-5-2-1-3-6-16/h1-7,10,13-14,18H,8-9,11-12,15H2/b14-10+
• InChI Key: KYWMGTLUQVDVCR-GXDHUFHOSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H21NO5S2
• Molecular Weight: 395.5 g/mol

Description

(E)-4-((furan-2-ylmethyl)sulfonyl)-1-(styrylsulfonyl)piperidine, commonly known as FSPP, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. FSPP is a piperidine-based compound that is synthesized through a multi-step process, which involves the use of various reagents and catalysts.

Scientific Research Applications

Medicinal Chemistry Applications

• Sulfonyl Hydrazone and Piperidine Derivatives in Antioxidant and Anticholinesterase Activity : Sulfonyl hydrazone scaffolds and piperidine rings play a crucial role in medicinal chemistry due to their biological activities. A study synthesized novel series of sulfonyl hydrazone possessing piperidine derivatives, evaluated their antioxidant capacity, and anticholinesterase activity. These compounds showed significant activity in various assays, indicating potential therapeutic applications (Karaman et al., 2016).

• Aromatic Sulfonamides with Piperidine Moiety as Oxidative Stress-Inducing Anticancer Agents : A library of piperidine ring-fused aromatic sulfonamides was synthesized and found to induce oxidative stress and glutathione depletion in cancer cells. These compounds demonstrated cytotoxic effects in micromolar concentrations against a range of cancer cell lines, suggesting their potential as anticancer agents (Madácsi et al., 2013).

Synthetic Methodologies and Chemical Properties

• Three-Component Domino Reaction for Sulfonylated Furans : An efficient strategy for the preparation of sulfonylated furan derivatives via a three-component domino reaction was developed. This method provides a novel approach to synthesizing compounds with potential pharmacological applications (Cui et al., 2018).

• Sulfonamides as Terminators of Cationic Cyclisations : Research on the use of trifluoromethanesulfonic acid as a catalyst for inducing cyclisation of homoallylic sulfonamides to pyrrolidines demonstrates the viability of sulfonamide groups in terminating cationic cascades. This methodology allows for the efficient formation of polycyclic systems, indicating its utility in complex molecule synthesis (Haskins & Knight, 2002).

Applications in Material Science

• Ionic Liquid Crystals with Piperidinium, Piperazinium, and Morpholinium Cations : The study on ionic liquid crystals employing piperidinium, piperazinium, and morpholinium cations for designing materials with unique mesomorphic behaviors. These materials exhibit various smectic and columnar phases, making them interesting for applications in advanced materials and electrochemical devices (Lava et al., 2009).